molecular formula C4H5ClF2O4S B2781175 Ethyl 2-chlorosulfonyl-2,2-difluoroacetate CAS No. 18328-81-9

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate

Cat. No. B2781175
CAS RN: 18328-81-9
M. Wt: 222.59
InChI Key: HXKDZCUAUWQNLE-UHFFFAOYSA-N
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Description

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is also used as a reagent in the synthesis of difluorocarbenes and difluorocyclopropanes .


Molecular Structure Analysis

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate contains a total of 16 bonds; 11 non-H bonds, 3 multiple bonds, 4 rotatable bonds, 3 double bonds, 1 aliphatic ester, and 1 sulfone .


Chemical Reactions Analysis

Ethyl difluoroacetate is used in pharmaceutical intermediates, acrylization oxidation, and halogenating reaction of catalyst . It is also used in preparing pyrrazolo-pyrimidine derivatives .


Physical And Chemical Properties Analysis

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate has a boiling point of 112°C and a density of 1.583 .

Scientific Research Applications

Sulfonylation Reactions

Sodium sulfinates serve as powerful sulfonylating reagents. They participate in S–S, N–S, and C–S bond-forming reactions, leading to the synthesis of various organosulfur compounds. Notably, sulfonylation reactions enable the introduction of sulfonyl groups into diverse substrates, expanding the toolbox for organic synthesis .

Site-Selective C–H Sulfonylation

Recent advancements include site-selective C–H sulfonylation reactions. Sodium sulfinates enable the direct functionalization of C–H bonds, streamlining complex molecule synthesis.

Safety And Hazards

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate is considered hazardous. It is a flammable liquid and can cause severe skin burns and eye damage . It is advised to not breathe its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection .

properties

IUPAC Name

ethyl 2-chlorosulfonyl-2,2-difluoroacetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H5ClF2O4S/c1-2-11-3(8)4(6,7)12(5,9)10/h2H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HXKDZCUAUWQNLE-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C(F)(F)S(=O)(=O)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H5ClF2O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

222.60 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 2-chlorosulfonyl-2,2-difluoroacetate

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